N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide

• IUPAC Name: N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C12H10N6OS/c19-12(10-7-16-17-20-10)15-6-9-1-2-14-11(5-9)18-4-3-13-8-18/h1-5,7-8H,6H2,(H,15,19)
• InChI Key: HQZIAOQOVWHCNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1CNC(=O)C2=CN=NS2)N3C=CN=C3
• Molecular Formula: C12H10N6OS
• Molecular Weight: 286.31 g/mol

Description

N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic ring system that contains both nitrogen and sulfur atoms, making it an important candidate for drug development and other biomedical applications.

Mechanism of Action

The mechanism of action of N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide involves the inhibition of various enzymes and proteins that are involved in disease progression. For example, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in cancer development and progression.
Biochemical and Physiological Effects:
N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide has been shown to have various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the formation of amyloid beta plaques in Alzheimer's disease, and improve glucose metabolism in diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide in lab experiments is its high potency and specificity towards its target proteins and enzymes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for the study of N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide. Some possible directions include:
1. Further exploration of the compound's potential applications in drug development, particularly for the treatment of cancer, Alzheimer's disease, and diabetes.
2. Investigation of the compound's mechanism of action at the molecular level, including its interactions with specific proteins and enzymes.
3. Development of new synthesis methods for N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide that can improve its solubility and other properties.
4. Exploration of the compound's potential applications in other scientific fields, such as materials science and environmental science.
In conclusion, N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide is a promising compound with many potential applications in scientific research. Its high potency and specificity make it an attractive candidate for drug development, while its unique heterocyclic ring system makes it an interesting target for further exploration in various scientific fields.

Synthesis Methods

The synthesis of N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide involves the reaction of 2-(4-chloromethyl-2-imidazol-1-ylpyridine) with thiosemicarbazide in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[(2-imidazol-1-ylpyridin-4-yl)methyl]thiadiazole-5-carboxamide has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in drug development, where it has been shown to exhibit promising activity against various diseases such as cancer, Alzheimer's disease, and diabetes.